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Compound of Interest

Compound Name: Dihydrozeatin riboside-d3

Cat. No.: B15571500

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for Dihydrozeatin riboside-d3, including personal protective
equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Dihydrozeatin riboside-d3, appropriate personal protective equipment should
be worn to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Personal Protective o
Body Part . Specifications
Equipment

Should comply with OSHA's
eye and face protection
Eyes/Face Safety glasses or goggles regulations in 29 CFR
1910.133 or European
Standard EN166.[1]

Nitrile gloves are suitable for
] ] protection against a wide
Hands Chemical-resistant gloves )
range of chemicals.[2] Always

inspect gloves before use.[3]

A standard lab coat should be

Body Laboratory coat worn to protect against spills.

[4]

Under normal use conditions,
respiratory protection is not
) ) needed.[1] However, if dust
Respiratory Not generally required o )
formation is unavoidable, a
particle filter respirator may be

considered.

Operational Plan

A systematic approach to handling Dihydrozeatin riboside-d3 from receipt to disposal is
crucial for laboratory safety and efficiency.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, concentration, and any
hazard warnings.[5]

Confirm that the received quantity matches the order.
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2. Storage:

» Store in a tightly closed container in a freezer at temperatures below -20°C.[1]

o Keep in a well-ventilated area away from direct sunlight, heat, and moisture.[5]

o Store separately from incompatible materials such as strong oxidizing agents.[1][5]
3. Handling and Use:

e Handle in accordance with good industrial hygiene and safety practices.[1]

e Avoid contact with skin, eyes, or clothing.[1]

» Avoid the formation of dust and aerosols.

e Use in a well-ventilated area or under a chemical fume hood.[6]

e Do not eat, drink, or smoke in the laboratory.[3]

e Wash hands thoroughly after handling.[3]

4. Spill Management:

 In case of a spill, promptly clean it up using appropriate protective apparel and equipment.[3]

o For a powder spill, avoid generating dust. Collect the material and place it in a suitable
container for disposal.

o Ensure spill kits are readily available.[5]

Disposal Plan

Proper disposal of Dihydrozeatin riboside-d3 and its containers is essential to prevent
environmental contamination and ensure regulatory compliance. As it is considered a non-
hazardous waste, the disposal procedure is straightforward.

1. Unused or Waste Product:
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» While some non-hazardous chemical waste can be disposed of in the regular trash or down
the drain, it is crucial to adhere to local regulations.[7][8]

e Itis best practice to collect the waste material in a clearly labeled, sealed container.[9]

« Contact your institution's environmental health and safety (EHS) office for specific guidance
on disposal procedures.

2. Empty Containers:
o Empty containers should be triple-rinsed with a suitable solvent.
e The rinsate should be collected and disposed of as chemical waste.

 After rinsing, deface the label on the container to indicate that it no longer contains the
hazardous material.[10]

e The clean, empty container can then typically be disposed of in the regular trash.[10]

Workflow for Handling Dihydrozeatin riboside-d3
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Workflow for Handling Dihydrozeatin riboside-d3
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Caption: Workflow from receiving to disposal of Dihydrozeatin riboside-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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